Cas no 2171764-45-5 (tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171764-45-5
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6104732
• PubChem ID: 165751130
• Update Time: 2025-06-15

tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate
• 2171764-45-5
• EN300-1646820

• Inchi： 1S/C14H26N2O4/c1-12(2,3)20-11(17)16-6-5-14(18,9-16)13(15)7-10(8-13)19-4/h10,18H,5-9,15H2,1-4H3
• InChI Key： PQJHPGCZFAITTM-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171764-45-5)

Tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171764-45-5, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a methoxy group, and a hydroxypyrrolidine core, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate incorporates a cyclobutyl ring substituted with a methoxy group and an amino group, which is further connected to a pyrrolidine ring featuring a hydroxyl and a carboxylate functionality. The tert-butyl group provides steric hindrance, influencing the compound's solubility and interactions with biological targets. Such structural complexity often correlates with enhanced binding affinity and selectivity, making this compound an attractive candidate for drug discovery initiatives.

In recent years, there has been growing interest in the development of molecules that target neurological disorders, given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease. The pyrrolidine core in tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate shares structural similarities with several known bioactive compounds that modulate neurotransmitter systems. Preliminary studies have suggested that derivatives of this scaffold may exhibit inhibitory effects on enzymes involved in the pathogenesis of these diseases. For instance, modifications to the amino and hydroxypyrrolidine groups could potentially enhance interactions with specific protein targets, leading to therapeutic efficacy.

The methoxy-substituted cyclobutyl moiety is another critical feature of this compound that warrants further investigation. Methoxy groups are frequently employed in medicinal chemistry due to their ability to influence electronic properties and metabolic stability. In tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate, the methoxy group on the cyclobutyl ring may serve as a point of interaction for biological targets or as a site for further derivatization. The combination of these structural elements suggests that this compound could be a valuable intermediate in the synthesis of more complex pharmacophores.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding modes with target proteins. These virtual screening approaches have revealed that derivatives of this compound may interact with receptors and enzymes relevant to inflammation, pain management, and neuroprotection. Such findings are consistent with emerging research highlighting the importance of multifunctional compounds in addressing complex diseases.

The synthesis of tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful planning to ensure high enantiomeric purity, which is crucial for biological activity. Recent methodologies involving asymmetric catalysis have shown promise in constructing complex cyclic frameworks efficiently. Additionally, the carboxylate functionality provides opportunities for further derivatization via esterification or amidation reactions, expanding the library of possible analogs for biological testing.

Recent publications have begun to explore the pharmacological potential of related compounds containing the hydroxypyrrolidine scaffold. These studies have demonstrated that such molecules can modulate various signaling pathways by interacting with G-protein coupled receptors (GPCRs) and intracellular kinases. Given the structural similarities between tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate and these bioactive scaffolds, it is reasonable to hypothesize that this compound may exhibit similar effects. Further experimental validation is required to confirm these hypotheses and elucidate the precise mechanisms of action.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with therapeutic potential. Compounds like tert-butyl 3-(1-amino-3-methoxycyclobutyl)-3-hydroxypyrrolidine-1-carboxylate represent an important class of candidates that bridge the gap between academic research and clinical application. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the development pipeline for novel drugs targeting neurological disorders and other debilitating conditions.

In conclusion, tert-butyl 3-(1-amino-3-methoxycyclobutyle)-hydroxypyrrlidinecarboxylic acid tert butylester (CAS No. 2171764-45-5) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an appealing scaffold for designing molecules with enhanced biological activity. As our understanding of disease mechanisms advances, compounds like this will play an increasingly important role in developing next-generation therapeutics.